2-(4-Phenylpiperazin-1-yl)-5-(prop-2-yn-1-ylthio)-1,3,4-thiadiazole

• IUPAC Name: 2-(4-phenylpiperazin-1-yl)-5-prop-2-ynylsulfanyl-1,3,4-thiadiazole
• InChI: InChI=1S/C15H16N4S2/c1-2-12-20-15-17-16-14(21-15)19-10-8-18(9-11-19)13-6-4-3-5-7-13/h1,3-7H,8-12H2
• InChI Key: XQLZMOCKUSXXJZ-UHFFFAOYSA-N
• Canonical SMILES: C#CCSC1=NN=C(S1)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C15H16N4S2
• DSSTOX Substance ID: DTXSID301166109
• Molecular Weight: 316.4 g/mol
• CAS RN: 1105198-47-7

Description

2-(4-Phenylpiperazin-1-yl)-5-(prop-2-yn-1-ylthio)-1,3,4-thiadiazole is a compound that has drawn significant attention from the scientific community due to its unique properties and potential applications. This compound is a member of the thiadiazole family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-(4-Phenylpiperazin-1-yl)-5-(prop-2-yn-1-ylthio)-1,3,4-thiadiazole is not fully understood. However, it is believed to exert its effects by modulating neurotransmitter systems in the brain, including the serotonergic, noradrenergic, and dopaminergic systems. It has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, as well as to inhibit acetylcholinesterase activity. It has also been shown to have anxiolytic and antidepressant-like effects in animal models. Additionally, it has been shown to have antioxidant properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-Phenylpiperazin-1-yl)-5-(prop-2-yn-1-ylthio)-1,3,4-thiadiazole in lab experiments is its unique properties and potential applications. It has been shown to have a variety of biochemical and physiological effects, which make it a promising candidate for further study. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 2-(4-Phenylpiperazin-1-yl)-5-(prop-2-yn-1-ylthio)-1,3,4-thiadiazole. One direction is to further study its potential use as an antitumor agent, as it has shown promising results in inhibiting the growth of cancer cells. Another direction is to study its potential use as a treatment for Alzheimer's disease, depression, and anxiety disorders. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in lab experiments.

Scientific Research Applications

2-(4-Phenylpiperazin-1-yl)-5-(prop-2-yn-1-ylthio)-1,3,4-thiadiazole has shown promising results in various scientific research fields. It has been studied for its potential use as an antitumor agent, as it has been shown to inhibit the growth of cancer cells in vitro. It has also been studied as a potential treatment for Alzheimer's disease, as it has been shown to inhibit acetylcholinesterase activity in vitro. Additionally, it has been studied as a potential treatment for depression and anxiety disorders, as it has been shown to have anxiolytic and antidepressant-like effects in animal models.